Cas no 1114-59-6 (Propanamide,N,N-dipropyl-)

• Product Name: Propanamide,N,N-dipropyl-
• CAS No: 1114-59-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 232830
• PubChem ID: 70687
• Update Time: 2025-04-19

Propanamide,N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N,N-dipropyl-
• N,N-Dipropylpropanamide
• N,N-Dipropylpropionamide
• 1-Propanesulfenamide, N,N-dipropyl-
• AC1MHQX8
• CTK3B9549
• LS-120904
• N,N-di-n-propylpropionamide
• N,N'-dipropyl propionamide
• N,N-Dipropyl-propan-1-sulfenamid
• N,N-dipropyl-propane-1-sulfenamide
• N,N-Dipropylpropanesulfenamide
• N,N-Dipropyl-propionamid
• N,N-dipropyl-propionamide
• NIOSH
• Propanesulfenamide, N,N-dipropyl-
• Propionsaeure-dipropylamid
• Tripropyl-thiohydroxylamin
• TZ6013100
• 1114-59-6
• Z31777434
• Propanamide, N,N-dipropyl-
• InChI=1/C9H19NO/c1-4-7-10(8-5-2)9(11)6-3/h4-8H2,1-3H
• SCHEMBL1224664
• DTXSID6061494
• AI3-02837
• AKOS006241578

• Inchi： 1S/C9H19NO/c1-4-7-10(8-5-2)9(11)6-3/h4-8H2,1-3H3
• InChI Key： ARCMPHHHUFVAOI-UHFFFAOYSA-N
• SMILES： O=C(CC)N(CCC)CCC

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31